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Introduction
Decamethoxin is a cationic surfactant belonging to the class of quaternary ammonium

compounds. It exhibits a broad spectrum of antimicrobial activity, encompassing bactericidal,

fungicidal, and virucidal effects. Its primary mechanism of action involves the disruption of the

microbial cell membrane's integrity, leading to increased permeability and subsequent cell

lysis[1]. These application notes provide a comprehensive overview of the effective

concentrations of decamethoxin for microbial inhibition and detailed protocols for its

evaluation.

Data Presentation: Effective Concentrations of
Decamethoxin
The efficacy of decamethoxin is quantified by its Minimum Inhibitory Concentration (MIC) and

Minimum Bactericidal/Fungicidal Concentration (MBC/MFC). The MIC is the lowest

concentration of an antimicrobial agent that prevents the visible growth of a microorganism,

while the MBC/MFC is the lowest concentration that results in a 99.9% reduction in the initial

microbial inoculum.

Table 1: Antibacterial Spectrum of Decamethoxin
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Microorganism
Concentration
(µg/mL)

Parameter Notes

Staphylococcus

aureus (various

strains)

0.12 - 4.34 MIC

Effective against a

range of clinical

isolates.[1]

Staphylococcus

aureus (various

strains)

0.24 - 5.86 MBC
Demonstrates

bactericidal activity.[1]

Staphylococcus

aureus 209
>0.97 MIC At pH 6.0.

Staphylococcus

aureus 209
1.95 MBC At pH 6.0.

Streptococcus mitis 0.23 ± 0.3 Sub-bacteriostatic

Concentration

equivalent to ¼ of the

MIC.

Note: The antimicrobial activity of decamethoxin against Staphylococcus aureus can be

influenced by the pH of the medium. In a slightly alkaline nutrient medium (pH 7.2), the MBC of

decamethoxin was found to be 0.24 µg/mL, with an MIC not exceeding 0.12 µg/mL[1].

Antifungal Spectrum of Decamethoxin:

While decamethoxin is known to possess fungicidal properties, specific MIC and MFC values

against common fungal pathogens such as Candida albicans and Aspergillus fumigatus are not

readily available in the reviewed literature. To determine the antifungal efficacy of

decamethoxin against specific fungal strains, it is recommended to perform the detailed

experimental protocols outlined below.

Mechanism of Action
Decamethoxin, as a cationic surfactant, primarily targets the microbial cell membrane. Its

positively charged molecules interact with the negatively charged components of the microbial

cell envelope, such as phospholipids and teichoic acids. This interaction disrupts the
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membrane's structural integrity, leading to increased permeability, leakage of essential

intracellular components (e.g., ions, metabolites, and nucleic acids), and ultimately, cell death.
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Mechanism of Action of Decamethoxin

Decamethoxin
(Cationic Surfactant)

Electrostatic Interaction

attracts
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(Negatively Charged)
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Cell Death
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Experimental Workflow for MIC Determination
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visible growth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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